5,5'-carbonylbis[2-(2-methoxyethyl)-1H-isoindole-1,3(2H)-dione]

• IUPAC Name: 2-(2-methoxyethyl)-5-[2-(2-methoxyethyl)-1,3-dioxoisoindole-5-carbonyl]isoindole-1,3-dione
• InChI: InChI=1S/C23H20N2O7/c1-31-9-7-24-20(27)15-5-3-13(11-17(15)22(24)29)19(26)14-4-6-16-18(12-14)23(30)25(21(16)28)8-10-32-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: JTINOUHJDDTFSG-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)C3=CC4=C(C=C3)C(=O)N(C4=O)CCOC
• Molecular Formula: C23H20N2O7
• Molecular Weight: 436.4 g/mol

Description

'5,5'-carbonylbis[2-(2-methoxyethyl)-1H-isoindole-1,3(2H)-dione]' is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the family of isoindole-1,3-diones and is commonly referred to as CMI.

Mechanism of Action

The mechanism of action of CMI is not fully understood, but it is believed to involve the interaction of the carbonyl groups with various biological molecules. CMI has been shown to interact with proteins and DNA, leading to changes in their structure and function. These interactions may be responsible for the observed antioxidant and anti-inflammatory effects of CMI.
Biochemical and Physiological Effects:
Studies have shown that CMI can exert various biochemical and physiological effects on living organisms. CMI has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In addition, CMI has been shown to improve insulin sensitivity and reduce blood glucose levels, suggesting that it may be useful in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMI in lab experiments is its high purity and stability. CMI can be easily synthesized and purified, making it a reliable compound for use in experiments. However, one limitation of using CMI is its relatively high cost compared to other isoindole-1,3-diones.

Future Directions

There are several future directions for research on CMI. One potential area of research is the development of CMI-based materials for use in electronic devices. Another area of research is the investigation of CMI's potential as a therapeutic agent for various diseases, including cancer and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of CMI and its interactions with biological molecules.
Conclusion:
In conclusion, '5,5'-carbonylbis[2-(2-methoxyethyl)-1H-isoindole-1,3(2H)-dione]' is a promising compound that has potential applications in various scientific fields. Its unique properties make it a suitable candidate for use in electronic devices, as well as a potential therapeutic agent for various diseases. Further research is needed to fully understand the mechanism of action of CMI and its potential applications.

Synthesis Methods

The synthesis of CMI involves the reaction of 2-(2-methoxyethyl) isoindoline-1,3-dione with phosgene. This reaction yields the desired CMI compound, which can be purified using various techniques such as recrystallization or column chromatography. The purity of the final product can be confirmed using spectroscopic techniques such as NMR or IR.

Scientific Research Applications

CMI has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of CMI is in the development of organic semiconductors. CMI exhibits excellent electron-transporting properties, making it a suitable candidate for use in electronic devices such as solar cells, transistors, and light-emitting diodes.
In addition to its use in electronic devices, CMI has also been investigated for its potential as an antioxidant and anti-inflammatory agent. Studies have shown that CMI can scavenge free radicals and inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of various inflammatory diseases.